Cas no 1806609-94-8 (2-Hydroxy-6-methylphenylpropanal)

• Product Name: 2-Hydroxy-6-methylphenylpropanal
• CAS No: 1806609-94-8
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 4962016
• Update Time: 2025-05-20

2-Hydroxy-6-methylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-methylphenylpropanal

• Inchi： 1S/C10H12O2/c1-7-4-3-5-9(12)10(7)8(2)6-11/h3-6,8,12H,1-2H3
• InChI Key： CAGFJQHKVBPGIT-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C)=C1C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Additional information on 2-Hydroxy-6-methylphenylpropanal

Introduction to 2-Hydroxy-6-methylphenylpropanal (CAS No. 1806609-94-8)

2-Hydroxy-6-methylphenylpropanal, identified by its Chemical Abstracts Service (CAS) number 1806609-94-8, is a significant organic compound with a wide range of applications in the pharmaceutical and chemical industries. This aldehyde derivative, featuring a hydroxyl group and a methyl substituent on a phenyl ring, is structurally intriguing and has garnered attention for its potential biological activities and synthetic utility.

The molecular structure of 2-Hydroxy-6-methylphenylpropanal consists of a benzene ring substituted at the 2-position with a hydroxyl group (-OH) and at the 6-position with a methyl group (-CH₃). The presence of these functional groups imparts unique chemical properties, making it a valuable intermediate in organic synthesis. Specifically, the aldehyde group (-CHO) at the 3-position of the phenylpropanal backbone allows for further functionalization via oxidation, reduction, or condensation reactions, which are pivotal in drug development.

In recent years, 2-Hydroxy-6-methylphenylpropanal has been extensively studied for its pharmacological properties. Research has highlighted its potential role as a precursor in the synthesis of bioactive molecules, including flavonoids and other heterocyclic compounds. The compound's ability to act as a building block in medicinal chemistry has led to its exploration in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 2-Hydroxy-6-methylphenylpropanal is its reported biological activity. Studies have demonstrated that derivatives of this compound exhibit anti-inflammatory, antioxidant, and antimicrobial properties. These findings have sparked interest in further investigating its potential as an active pharmaceutical ingredient (API) or as a lead compound in drug discovery pipelines. The hydroxyl and aldehyde groups contribute to its reactivity, enabling interactions with biological targets such as enzymes and receptors.

The synthesis of 2-Hydroxy-6-methylphenylpropanal typically involves multi-step organic reactions starting from readily available aromatic precursors. Advanced synthetic methodologies, including catalytic hydrogenation and cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic routes are critical for ensuring that the compound meets the stringent requirements for pharmaceutical applications.

From an industrial perspective, 2-Hydroxy-6-methylphenylpropanal holds promise for scaling up production to meet growing demand in the pharmaceutical sector. Its versatility as an intermediate allows for the efficient synthesis of complex molecules, which is essential for developing new drugs with improved efficacy and safety profiles. Additionally, advancements in green chemistry have encouraged researchers to optimize synthetic pathways to minimize waste and energy consumption.

The pharmacokinetic behavior of 2-Hydroxy-6-methylphenylpropanal and its derivatives is another area of active investigation. Understanding how these compounds are metabolized and excreted by the body is crucial for designing effective therapeutic regimens. Preclinical studies have begun to unravel the metabolic pathways involved, providing insights into potential side effects and drug-drug interactions.

Emerging research also suggests that 2-Hydroxy-6-methylphenylpropanal may find applications beyond traditional pharmaceuticals. Its structural motifs are reminiscent of natural products found in plants and microorganisms, which have been historically rich sources of bioactive compounds. By leveraging computational chemistry and high-throughput screening techniques, scientists are exploring how this compound can inspire new drug candidates with unique mechanisms of action.

The regulatory landscape surrounding 2-Hydroxy-6-methylphenylpropanal is evolving in tandem with advancements in chemical safety and drug development. Regulatory agencies require comprehensive data on its production, handling, and potential health effects before approving it for use in medications. Collaborative efforts between academia and industry are essential to ensure that these requirements are met efficiently while fostering innovation.

In conclusion,2-Hydroxy-6-methylphenylpropanal (CAS No. 1806609-94-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its reported biological activities open doors for new therapeutic applications. As research continues to uncover its full potential,this compound will likely remain at the forefront of medicinal chemistry innovation.